Cas no 2228763-96-8 (2-amino-3-(2-fluoro-6-nitrophenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(2-fluoro-6-nitrophenyl)-2-methylpropan-1-ol
• CAS No: 2228763-96-8
• MF: C₁₀H₁₃FN₂O₃
• MW: 228.220226049423
• CID: 6547600
• PubChem ID: 165615644
• Update Time: 2025-06-11

2-amino-3-(2-fluoro-6-nitrophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-fluoro-6-nitrophenyl)-2-methylpropan-1-ol
• EN300-1824574
• 2228763-96-8

• Inchi： 1S/C10H13FN2O3/c1-10(12,6-14)5-7-8(11)3-2-4-9(7)13(15)16/h2-4,14H,5-6,12H2,1H3
• InChI Key： ZCOIMGKFHCESTD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CC(C)(CO)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.09102044g/mol
• Monoisotopic Mass: 228.09102044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-amino-3-(2-fluoro-6-nitrophenyl)-2-methylpropan-1-ol

Introduction to 2-amino-3-(2-fluoro-6-nitrophenyl)-2-methylpropan-1-ol (CAS No: 2228763-96-8)

2-amino-3-(2-fluoro-6-nitrophenyl)-2-methylpropan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2228763-96-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes an amino group, a fluoro-substituted nitrophenyl moiety, and a branched aliphatic chain. The precise arrangement of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for further exploration in drug discovery and development.

The structural composition of 2-amino-3-(2-fluoro-6-nitrophenyl)-2-methylpropan-1-ol is highly intriguing from a chemical perspective. The presence of the amino group (–NH₂) at the second position and the fluoro-substituted nitrophenyl ring at the third position introduces both basicity and electronic density modulation. The fluoro group (–F) is known for its ability to influence metabolic stability and binding affinity, while the nitro group (–NO₂) contributes to electron-withdrawing effects, which can modulate the reactivity and pharmacokinetic behavior of the molecule. Additionally, the branched aliphatic chain, specifically the 2-methylpropan-1-ol moiety, adds steric bulk and potential for conformational flexibility, which are critical factors in determining molecular interactions within biological systems.

In recent years, there has been growing interest in developing novel compounds with tailored pharmacological properties. The combination of fluorine and nitro substituents in 2-amino-3-(2-fluoro-6-nitrophenyl)-2-methylpropan-1-ol aligns with current trends in medicinal chemistry aimed at enhancing drug efficacy and selectivity. Fluorinated aromatic compounds are widely recognized for their role in improving metabolic stability, lipophilicity, and binding affinity to biological targets. For instance, fluorine atoms can increase the metabolic resistance of drugs by inhibiting enzymatic degradation pathways such as cytochrome P450-mediated oxidation. Similarly, nitro groups can serve as pharmacophores that interact with specific binding sites on enzymes or receptors, influencing their activity.

Recent studies have highlighted the potential of 2-amino-3-(2-fluoro-6-nitrophenyl)-2-methylpropan-1-ol in addressing various therapeutic challenges. Researchers have been exploring its utility as a precursor or analog in the synthesis of bioactive molecules targeting neurological disorders, inflammatory conditions, and infectious diseases. The unique structural features of this compound make it a promising scaffold for designing molecules with enhanced pharmacological profiles. For example, the fluoro-substituted nitrophenyl ring could be exploited to develop inhibitors of enzymes involved in pathogenic processes or to enhance receptor binding affinity for therapeutic intervention.

The synthesis of 2-amino-3-(2-fluoro-6-nitrophenyl)-2-methylpropan-1-ol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions to introduce the amino group and fluorinated nitrophenyl moiety, followed by functional group modifications to achieve the desired branched aliphatic structure. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to facilitate the introduction of fluorine atoms with high selectivity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate compounds and confirming the structural integrity of the final product.

The pharmacological evaluation of 2-amino-3-(2-fluoro-6-nitrophenyl)-2-methylpropan-1-ol has revealed several interesting properties that warrant further investigation. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes associated with inflammation and oxidative stress. The presence of both amino and fluoro-substituted nitrophenyl groups may contribute to its ability to modulate enzyme activity by competing with natural substrates or altering enzyme conformation. Additionally, preliminary cell-based assays suggest that this compound exhibits cytotoxic effects against specific cancer cell lines, indicating its potential as an anticancer agent.

One notable aspect of 2-amino-3-(2-fluoro-6-nitrophenyl)-2-methylpropan-1-ol is its solubility profile, which can be influenced by pH conditions and solvent choice during synthesis and formulation. Optimizing solubility is crucial for developing effective pharmaceutical formulations, as it impacts drug delivery efficiency and bioavailability. Techniques such as salt formation or co-crystallization may be employed to enhance solubility while maintaining stability. Furthermore, computational modeling techniques such as molecular dynamics simulations can provide insights into how this compound interacts with biological targets at an atomic level, aiding in rational drug design.

The regulatory landscape for novel compounds like 2228763-96-8 requires thorough characterization and documentation to ensure compliance with safety and efficacy standards. Preclinical studies are essential for evaluating toxicity profiles, pharmacokinetic behavior, and potential side effects before human trials can commence. Good Manufacturing Practices (GMP) must be followed during synthesis to ensure consistency and reproducibility across batches. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidelines for submitting comprehensive data packages that support new drug applications.

The future prospects for 2228763-96-8 in pharmaceutical research are promising given its unique structural features and demonstrated biological activity. Ongoing studies aim to elucidate its mechanism of action through detailed biochemical assays and structural biology approaches such as X-ray crystallography or cryo-electron microscopy. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical industries are likely to accelerate progress toward translating laboratory findings into clinical applications.

In conclusion,2228763-96-8, also known as 2-amino..., represents a significant advancement in medicinal chemistry due to its innovative design and multifaceted pharmacological potential. Its synthesis presents both challenges and opportunities for chemists seeking to develop novel therapeutic agents with improved efficacy profiles compared existing treatments options available today . As research continues ,this compound will undoubtedly play an important role shaping next generation therapeutics across multiple disease areas .